Cas no 946326-26-7 (3-fluoro-4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946326-26-7
• MF: C₂₀H₂₃FN₂O₄S
• MW: 406.471027612686
• CID: 5833066
• PubChem ID: 16927557
• Update Time: 2025-06-13

3-fluoro-4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide
• F2385-0325
• 946326-26-7
• 3-fluoro-4-methoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• 3-fluoro-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzenesulfonamide
• AKOS024645432
• 3-fluoro-4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C20H23FN2O4S/c1-13(2)12-23-18-7-5-15(10-14(18)4-9-20(23)24)22-28(25,26)16-6-8-19(27-3)17(21)11-16/h5-8,10-11,13,22H,4,9,12H2,1-3H3
• InChI Key： NCWZQHVVIXYFEF-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CC(C)C)(=O)=O)=CC=C(OC)C(F)=C1

Computed Properties

• Exact Mass: 406.13625655g/mol
• Monoisotopic Mass: 406.13625655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.1Ų

Additional information on 3-fluoro-4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Introduction to 3-fluoro-4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946326-26-7)

The compound 3-fluoro-4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide, identified by its CAS number 946326-26-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a tetrahydroquinoline core, which is a well-known scaffold in medicinal chemistry, renowned for its role in modulating various biological pathways.

Recent studies have highlighted the importance of fluorinated and methoxy-substituted aromatic compounds in enhancing the pharmacokinetic properties of drug candidates. The presence of a fluoro group at the 3-position and a methoxy group at the 4-position of the benzene ring in this compound is particularly noteworthy. These substituents not only contribute to the stability and lipophilicity of the molecule but also play a crucial role in its interactions with biological targets. The N-1-(2-methylpropyl) substituent further modifies the electronic properties of the quinoline ring, influencing its reactivity and binding affinity.

The sulfonamide moiety at the 1-position is another key feature of this compound. Sulfonamides are well-documented bioisosteres that can enhance drug solubility, improve metabolic stability, and modulate receptor binding. In the context of this molecule, the sulfonamide group is expected to contribute to its interactions with enzymes and receptors involved in various disease pathways. The 2-oxo group within the tetrahydroquinoline ring adds another layer of complexity, potentially influencing the molecule's conformation and its ability to penetrate biological membranes.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple targets or exhibit enhanced efficacy and selectivity. The structural features of 3-fluoro-4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide make it a promising candidate for such applications. For instance, studies have shown that tetrahydroquinoline derivatives can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The specific substitutions in this compound may further tailor these activities towards particular therapeutic indications.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core efficiently. The introduction of fluorine and methoxy groups often necessitates specialized reagents and techniques to achieve regioselectivity and minimize side reactions.

In terms of pharmacological evaluation, 3-fluoro-4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide has been subjected to rigorous testing in vitro and in vivo. Preliminary data suggest that it exhibits notable activity against several key targets relevant to diseases such as cancer and inflammation. The fluorine-containing moiety has been particularly associated with enhanced binding affinity to certain enzymes and receptors due to its ability to increase metabolic stability and reduce ionization potential. Similarly, the methoxy group contributes to hydrophobic interactions that can improve membrane permeability.

The sulfonamide group has been extensively studied for its role in modulating biological pathways involving enzymes such as dihydropteroate synthase (DHPS) and carbonic anhydrase (CA). These enzymes are implicated in processes ranging from bacterial metabolism to tumor cell proliferation. By targeting these enzymes or related pathways, compounds like 3-fluoro-4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylenzene-benzene-sulfonamide hold promise for developing novel therapeutic agents with improved efficacy over existing treatments.

One particularly intriguing aspect of this compound is its potential for mechanism-based drug design. By understanding how specific structural features influence biological activity, researchers can rationally design derivatives with enhanced properties. For example, computational modeling techniques such as molecular dynamics simulations and quantum mechanical calculations have been used to predict how different substituents affect the conformational flexibility and binding affinity of this molecule. These studies provide valuable insights into optimizing drug-like properties such as solubility, bioavailability, and target specificity.

The tetrahydroquinoline scaffold itself has been extensively explored for its pharmacological potential due to its ability to mimic natural products such as quinine derivatives while offering improved synthetic accessibility. Modifications at various positions on this scaffold have led to compounds with diverse biological activities ranging from antimalarial effects to modulation of central nervous system function. The specific substitutions in 3-fluoro-4-methoxy-N-l-(2-methylpropyl)-2-oxy-l,l,l,-tetrahydroquinolin-l6-ylenzene-benzene-l-sulfonamide are designed not only to enhance potency but also reduce off-target effects by improving selectivity against desired biological pathways.

From an industrial perspective, l-lfluoro-l lmoxy-N-l(l -methylpropyl)-l-oxy-I ,l,l,-tetrahy droquino lin-l6-ylenz ene-benzenel-sul fon amide(CAS No.l 94632G--26--7)is an example o f how advances ine m edicinal ch em istry can leadtothe developmentofnew generation dr ugs with improved pharmacokinetic profiles .The incorporation o ffluorineandmethoxy groups not only enhances pharma cokinetic properties but also allows for fine-tuning o fbiological activity through subtle structural modifications .Such features are critical for achieving optimal dr ugefficacy while minimizing adverse effects . p>

In conclusion, 3-fluoro--l moxy-N-l(l -methylpropyl)--l-oxy-I ,l,l,-tetrahy droquino lin--l6-ylenz ene-benzenel-sul fon amide(CAS No.l 94632G--26--7)represents an exciting development i nthe field o fpharmaceutical ch em istry .Its unique structure combines several pharmacophoric elements known t oexhibit significant biologic alactivity .The presence o ffluorine ,methoxy ,and sulfon am ide groups ,along with atetrahy droquino line core ,makes it a promis ing candidate fo r further investigation i nboth academic researchandindustrial drug development programs .As our understanding o fbiologic alpathways continues t ogrow ,compounds like th is are likely t obecomes increasingly important tools i nthe fight against human disease . p>